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Compound of Interest

Compound Name: Apiole

Cat. No.: B1665137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the extraction of apiole
from parsley seeds (Petroselinum crispum) using supercritical carbon dioxide (SC-CO2). This

environmentally friendly technology offers a highly efficient and selective method for obtaining

high-purity apiole, a phenylpropene with various potential pharmaceutical applications.

Introduction
Apiole is a major bioactive compound found in the essential oil of parsley seeds, recognized

for its distinct aroma and potential therapeutic properties.[1] Traditional extraction methods

such as hydrodistillation can lead to thermal degradation of sensitive compounds and may not

be as efficient.[2] Supercritical CO2 extraction presents a superior "green chemistry"

alternative, utilizing carbon dioxide above its critical temperature and pressure to act as a

solvent.[3][4] This method allows for extraction at low temperatures, preserving the integrity of

thermolabile molecules like apiole, and enables easy separation of the solvent from the extract

by simple depressurization.[4]

Quantitative Data Summary
The following tables summarize the quantitative data from various studies on the supercritical

CO2 extraction of essential oil and apiole from parsley seeds.

Table 1: Comparison of Extraction Methods and Apiole Content
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Extraction
Method

Pressure
(MPa)

Temperatur
e (°C)

Yield of
Essential
Oil (% w/w)

Apiole
Content in
Oil (%)

Reference

Supercritical

CO2
9 40 2.6 82.1 [2]

Supercritical

CO2
10 39.85 Not specified 86.06 [1][3]

Supercritical

CO2
30 39.85 Not specified 88.90 [1][3]

Hydrodistillati

on
- - 0.5 65.4 [2]

Table 2: Influence of Pressure on Apiole Content in SC-CO2 Extraction

Pressure
(MPa)

Temperature
(°C)

Apiole Content
(%)

Other Major
Components

Reference

10 39.85 86.06
Myristicin, β-

Pinene, α-Pinene
[1][3]

30 39.85 88.90

Myristicin, β-

Pinene, α-

Pinene,

Camphene

[1][3]

Experimental Protocols
This section outlines a detailed protocol for the supercritical CO2 extraction of apiole from

parsley seeds, synthesized from published research.

Materials and Equipment
Raw Material: Dried parsley seeds (Petroselinum crispum)

Grinding Equipment: Laboratory mill or grinder
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Supercritical Fluid Extraction (SFE) System: Comprising a high-pressure CO2 pump, an

extraction vessel, a separator, and a collection vessel.[4]

Carbon Dioxide: High purity (99.9%)

Analytical Equipment: Gas Chromatography-Mass Spectrometry (GC-MS) for quantitative

and qualitative analysis of the extract.

Pre-Extraction Protocol: Seed Preparation
Drying: Ensure parsley seeds are thoroughly dried to a low moisture content (e.g., below

10%) to improve extraction efficiency.

Grinding: Grind the dried parsley seeds to a fine powder.[4] A smaller particle size increases

the surface area available for extraction, leading to higher yields.[5] Mean particle sizes of

293 and 495 μm have been investigated.[5]

Supercritical CO2 Extraction Protocol
Loading the Extractor: Load the ground parsley seed powder into the extraction vessel of the

SFE system.[4]

System Pressurization and Heating: Pressurize the system with CO2 to the desired

operating pressure (e.g., 9-30 MPa) and heat the extraction vessel to the set temperature

(e.g., 40°C).[1][2][3]

Extraction Process:

Introduce supercritical CO2 into the extraction vessel. The SC-CO2 will act as a solvent,

diffusing through the parsley seed matrix and dissolving the apiole and other lipophilic

compounds.[4]

Maintain a constant flow rate of CO2 through the vessel. Flow rates of 0.7, 1.1, and 2 kg/h

have been used in studies.[5]

The extraction can be performed in dynamic mode (continuous flow) or a combination of

static (soaking) and dynamic modes.
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Separation and Collection:

The CO2, now laden with the extracted compounds, flows into a separator vessel.[4]

In the separator, the pressure is reduced, causing the CO2 to return to its gaseous state

and lose its solvent power.[4]

The extracted oil, rich in apiole, precipitates and is collected in the collection vessel.[4]

Solvent Recycling: The gaseous CO2 can be re-compressed and recycled back into the

system for subsequent extractions.[4]

Post-Extraction Protocol: Analysis
Yield Determination: Weigh the collected extract to determine the total yield of the essential

oil.

Chemical Analysis:

Use Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the

chemical components of the extracted oil.

This analysis will confirm the percentage of apiole and identify other major constituents

such as myristicin, α-pinene, and β-pinene.[2]
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Caption: Workflow for Supercritical CO2 Extraction of Apiole.
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Caption: Key Parameter Interdependencies in SC-CO2 Extraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. tandfonline.com [tandfonline.com]

3. Supercritical Fluid Extraction of Celery and Parsley Fruit-Chemical Composition and
Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]

4. Steps Involved in a Supercritical CO2 Extraction Process [buffaloextracts.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Supercritical CO2 Extraction of Apiole from Parsley
Seeds: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665137#supercritical-co2-extraction-of-apiole-from-
parsley-seeds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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